Cas no 1804576-21-3 (2-Bromo-3-cyano-5-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-cyano-5-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804576-21-3
• MF: C₇HBrF₃N₃O₃
• MW: 312.00035071373
• CID: 4910231
• Update Time: 2025-05-24

2-Bromo-3-cyano-5-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3N3O3/c8-5-3(2-12)1-4(14(15)16)6(13-5)17-7(9,10)11/h1H
• InChI Key： DZFJGAUXKMTRDU-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 2.9
• Topological Polar Surface Area: 91.7

Additional information on 2-Bromo-3-cyano-5-nitro-6-(trifluoromethoxy)pyridine

Research Briefing on 2-Bromo-3-cyano-5-nitro-6-(trifluoromethoxy)pyridine (CAS: 1804576-21-3)

2-Bromo-3-cyano-5-nitro-6-(trifluoromethoxy)pyridine (CAS: 1804576-21-3) is a highly specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique bromo, cyano, nitro, and trifluoromethoxy functional groups, exhibits significant potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-3-cyano-5-nitro-6-(trifluoromethoxy)pyridine as a versatile building block for the synthesis of pyridine-based kinase inhibitors. The researchers utilized this compound as a starting material to develop a series of potent and selective inhibitors targeting tyrosine kinases involved in cancer progression. The presence of the electron-withdrawing nitro and trifluoromethoxy groups was found to significantly enhance the binding affinity of the resulting inhibitors to their target proteins.

In the field of antimicrobial research, a recent patent application (WO2023056789) disclosed the use of derivatives synthesized from 1804576-21-3 as broad-spectrum antibacterial agents. The unique electronic properties imparted by the compound's substitution pattern were shown to disrupt bacterial cell wall synthesis, particularly in drug-resistant strains of Staphylococcus aureus and Escherichia coli. Molecular docking studies revealed that these derivatives interact with key residues in bacterial penicillin-binding proteins, suggesting a novel mechanism of action.

The synthetic accessibility of 2-Bromo-3-cyano-5-nitro-6-(trifluoromethoxy)pyridine has been significantly improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route that achieves >85% yield while minimizing the use of hazardous reagents. This development is particularly important for potential industrial applications, as it addresses previous challenges in the compound's commercial availability.

Structural-activity relationship (SAR) studies involving 1804576-21-3 derivatives have provided valuable insights into the importance of each functional group for biological activity. The bromo substituent at the 2-position has been identified as crucial for subsequent cross-coupling reactions, while the cyano group at the 3-position contributes to both the compound's reactivity and its ability to form hydrogen bonds with biological targets. The nitro and trifluoromethoxy groups at the 5- and 6-positions, respectively, have been shown to significantly influence the compound's electronic properties and metabolic stability.

Looking forward, researchers anticipate that 2-Bromo-3-cyano-5-nitro-6-(trifluoromethoxy)pyridine will play an increasingly important role in the development of next-generation pharmaceuticals. Its unique combination of reactive sites and pharmacophoric elements makes it particularly valuable for fragment-based drug discovery approaches. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with potential applications ranging from oncology to infectious diseases.